Cas no 2172306-50-0 (1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanoyl-3-methylpyrrolidine-3-carboxylic acid)

• Product Name: 1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanoyl-3-methylpyrrolidine-3-carboxylic acid
• CAS No: 2172306-50-0
• MF: C₂₆H₃₀N₂O₅
• MW: 450.526807308197
• CID: 5938811
• PubChem ID: 165545175
• Update Time: 2025-06-15

1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanoyl-3-methylpyrrolidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanoyl-3-methylpyrrolidine-3-carboxylic acid
• EN300-1489786
• 2172306-50-0
• 1-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-methylbutanoyl]-3-methylpyrrolidine-3-carboxylic acid

• Inchi： 1S/C26H30N2O5/c1-25(2,14-22(29)28-13-12-26(3,16-28)23(30)31)27-24(32)33-15-21-19-10-6-4-8-17(19)18-9-5-7-11-20(18)21/h4-11,21H,12-16H2,1-3H3,(H,27,32)(H,30,31)
• InChI Key： WMZRHJXPTIINOK-UHFFFAOYSA-N
• SMILES： OC(C1(C)CN(C(CC(C)(C)NC(=O)OCC2C3C=CC=CC=3C3=CC=CC=C23)=O)CC1)=O

Computed Properties

• Exact Mass: 450.21547206g/mol
• Monoisotopic Mass: 450.21547206g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 33
• Rotatable Bond Count: 7
• Complexity: 746
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 95.9Ų

Additional information on 1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanoyl-3-methylpyrrolidine-3-carboxylic acid

Recent Advances in the Study of 1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanoyl-3-methylpyrrolidine-3-carboxylic acid (CAS: 2172306-50-0)

In recent years, the compound 1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanoyl-3-methylpyrrolidine-3-carboxylic acid (CAS: 2172306-50-0) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, has shown promise in various applications, including drug discovery, peptide synthesis, and medicinal chemistry. The following research brief provides an overview of the latest findings related to this compound, highlighting its synthesis, biological activity, and potential therapeutic applications.

The synthesis of 1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanoyl-3-methylpyrrolidine-3-carboxylic acid involves a multi-step process that leverages advanced organic chemistry techniques. Recent studies have focused on optimizing the yield and purity of this compound, with particular emphasis on the use of Fmoc (9-fluorenylmethoxycarbonyl) protecting groups. These groups are critical for the stability and reactivity of the molecule during peptide synthesis, making it a valuable tool for researchers in the field.

One of the key areas of interest is the role of this compound in the development of novel peptide-based therapeutics. Its structural complexity and functional groups make it an ideal candidate for modulating protein-protein interactions, which are often targets for drug development. Recent in vitro studies have demonstrated its efficacy in inhibiting specific enzymatic pathways, suggesting potential applications in treating diseases such as cancer and neurodegenerative disorders.

Furthermore, the compound's pharmacokinetic properties have been a subject of investigation. Preliminary data indicate that it exhibits favorable absorption and distribution profiles, although further in vivo studies are required to fully understand its metabolic fate and potential toxicity. These findings are crucial for advancing the compound from the laboratory to clinical trials.

In conclusion, 1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanoyl-3-methylpyrrolidine-3-carboxylic acid (CAS: 2172306-50-0) represents a promising avenue for future research in chemical biology and drug development. Its unique properties and versatile applications underscore the importance of continued exploration in this area. Researchers are encouraged to build upon these findings to unlock the full potential of this compound in addressing unmet medical needs.